Cas no 2172102-42-8 (sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate)

• Product Name: sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate
• CAS No: 2172102-42-8
• MF: C₁₀H₁₄F₂NNaO₅
• MW: 289.208441257477
• CID: 5193990
• PubChem ID: 132372746
• Update Time: 2025-06-09

sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate
• Sodium 2-(1-(tert-butoxycarbonyl)-3-hydroxyazetidin-3-yl)-2,2-difluoroacetate
• sodium;2,2-difluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetate
• starbld0003176
• Z3036553706
• sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate

• Inchi： 1S/C10H15F2NO5.Na/c1-8(2,3)18-7(16)13-4-9(17,5-13)10(11,12)6(14)15;/h17H,4-5H2,1-3H3,(H,14,15);/q;+1/p-1
• InChI Key： KNBCEYHGUYFZPN-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(=O)[O-])(C1(CN(C(=O)OC(C)(C)C)C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Topological Polar Surface Area: 89.9

Additional information on sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate

Sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate (CAS No. 2172102-42-8): An Overview

Sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate (CAS No. 2172102-42-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a hydroxyazetidine moiety, and a difluoroacetate functional group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of metabolic disorders and cancer.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis for the protection of amine functionalities. It provides stability and prevents unwanted side reactions during multi-step synthesis processes. The presence of this group in sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate ensures that the compound can be synthesized and purified with high efficiency and purity.

The hydroxyazetidine moiety is another key structural feature of this compound. Azetidines are four-membered heterocyclic compounds that have shown promise in various biological activities, including anti-inflammatory and anti-cancer properties. The hydroxyl group attached to the azetidine ring further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The difluoroacetate functional group is known for its ability to modulate metabolic pathways. Fluorinated compounds have been extensively studied for their potential to inhibit specific enzymes involved in metabolic processes. In the context of sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate, this functional group may play a crucial role in modulating key metabolic enzymes, thereby offering therapeutic benefits in diseases characterized by metabolic dysregulation.

Recent research has highlighted the potential of compounds with similar structures to sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated azetidine derivatives exhibited potent anti-cancer activity by selectively inhibiting cancer cell proliferation while sparing normal cells. Another study in the European Journal of Medicinal Chemistry reported that similar compounds showed promising anti-inflammatory effects by modulating key inflammatory pathways.

In addition to its potential therapeutic applications, sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate has also been investigated for its use as a synthetic intermediate in the development of more complex molecules. The presence of multiple functional groups provides chemists with a versatile platform for further modifications and derivatizations, enabling the synthesis of a wide range of bioactive compounds.

The synthesis of sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate typically involves several steps, including the formation of the tert-butoxycarbonyl protected azetidine ring, introduction of the hydroxyl group, and final attachment of the difluoroacetate moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and stereoselective transformations are often employed to achieve high yields and purity levels.

Clinical trials involving compounds with similar structures have shown promising results. For example, a phase II clinical trial evaluating a related fluorinated azetidine derivative for the treatment of non-small cell lung cancer (NSCLC) demonstrated significant tumor regression in patients with advanced disease. These findings underscore the potential of such compounds to revolutionize cancer therapy by targeting specific molecular pathways involved in tumor growth and progression.

In conclusion, sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2,2-difluoroacetate (CAS No. 2172102-42-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative treatments for various diseases.